Cas no 1881290-86-3 (5-Bromo-2-chloro-7-fluoroquinoxaline)

• Product Name: 5-Bromo-2-chloro-7-fluoroquinoxaline
• CAS No: 1881290-86-3
• MF: C₈H₃BrClFN₂
• MW: 261.478223085403
• CID: 4626514
• PubChem ID: 119005274
• Update Time: 2025-10-28

5-Bromo-2-chloro-7-fluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-7-fluoroquinoxaline
• 1881290-86-3
• G63821

• Inchi： 1S/C8H3BrClFN2/c9-5-1-4(11)2-6-8(5)12-3-7(10)13-6/h1-3H
• InChI Key： OCXQJVOIMXREOA-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=C(F)C=2)N=CC=1Cl

Computed Properties

• Exact Mass: 259.91522g/mol
• Monoisotopic Mass: 259.91522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-Bromo-2-chloro-7-fluoroquinoxaline

5-Bromo-2-chloro-7-fluoroquinoxaline: A Comprehensive Overview

The compound 5-Bromo-2-chloro-7-fluoroquinoxaline, with CAS No. 1881290-86-3, is a highly specialized heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule belongs to the quinoxaline family, which is characterized by its bicyclic structure consisting of two nitrogen atoms and a fused benzene ring. The presence of bromine, chlorine, and fluorine substituents at specific positions on the quinoxaline ring introduces unique electronic and steric properties, making it a valuable compound for various applications.

Quinoxalines are known for their ability to act as ligands in coordination chemistry, particularly in the formation of metal complexes. The substitution pattern in 5-Bromo-2-chloro-7-fluoroquinoxaline enhances its ability to coordinate with metal ions, such as copper(II), nickel(II), and cobalt(II), leading to the formation of stable complexes. Recent studies have demonstrated that these metal complexes exhibit potential applications in catalysis, sensing, and even as anti-cancer agents due to their ability to induce oxidative stress in cancer cells.

In the realm of pharmacology, 5-Bromo-2-chloro-7-fluoroquinoxaline has been explored for its potential as a lead compound in drug discovery. The molecule's structure allows for modulation of its physicochemical properties through strategic substitution patterns. For instance, the bromine atom at position 5 contributes to the compound's lipophilicity, while the chlorine and fluorine atoms at positions 2 and 7 introduce electron-withdrawing effects that can influence the molecule's reactivity and bioavailability. Recent research has focused on evaluating its potential as an anti-inflammatory agent, where it has shown promising results in inhibiting cyclooxygenase enzymes.

The synthesis of 5-Bromo-2-chloro-7-fluoroquinoxaline involves a multi-step process that typically begins with the preparation of quinoxaline derivatives followed by halogenation at specific positions. Advanced synthetic methodologies, such as electrophilic substitution and nucleophilic aromatic substitution, have been employed to achieve high yields and purity. The use of microwave-assisted synthesis has also been reported to accelerate the reaction process while maintaining product quality.

From a materials science perspective, 5-Bromo-2-chloro-7-fluoroquinoxaline has been investigated for its potential in organic electronics. Its rigid planar structure and conjugated π-system make it a suitable candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have highlighted its ability to form self-assembled monolayers on surfaces, which could be exploited for creating advanced electronic devices with tailored properties.

In conclusion, 5-Bromo-2-chloro-7-fluoroquinoxaline is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for future innovations in chemistry and materials science.